molecular formula C14H15BrN2O2S B2507281 (Z)-N-(6-bromo-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)cyclopropanecarboxamide CAS No. 1006287-66-6

(Z)-N-(6-bromo-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)cyclopropanecarboxamide

Cat. No. B2507281
CAS RN: 1006287-66-6
M. Wt: 355.25
InChI Key: DNFGWLCKBVAZBN-PEZBUJJGSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular structure of this compound can be found in databases like PubChem . It’s important to note that the exact structure may vary based on the specific compound being referred to.


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be found in databases like PubChem . These databases provide information on the structure, chemical names, classification, and more.

Scientific Research Applications

Benzothiazole Derivatives in Medicinal Chemistry

Benzothiazole derivatives are highlighted for their extensive biological activities. These compounds are integral to various natural and synthetic bioactive molecules. Their structural uniqueness contributes to a wide range of pharmacological properties such as antiviral, antimicrobial, antidiabetic, antitumor, anti-inflammatory, and anticancer activities. The substitution on the benzothiazole scaffold, especially at the C-2 carbon atom and C-6, is key to enhancing these activities. This makes benzothiazole a critical compound in the development of new therapeutic agents (Bhat & Belagali, 2020).

Pharmacological Evaluation and Molecular Docking Studies

Further research into benzofused thiazole derivatives has shown promising antioxidant and anti-inflammatory properties. These derivatives are synthesized through specific reactions and evaluated for their biological activities, demonstrating potential as alternative therapeutic agents. The synthesis and pharmacological evaluation of these derivatives support their relevance in drug discovery, specifically in the development of novel antioxidant and anti-inflammatory drugs (Raut et al., 2020).

Advancement in Pharmacological Activities

The benzothiazole nucleus has been identified as a core moiety in several biologically active compounds, indicating its pivotal role in medicinal chemistry. The ongoing investigation and compilation of data on benzothiazole and its derivatives underscore its potential across various therapeutic areas, including antimicrobial, analgesic, anti-inflammatory, and antiviral applications. This review of benzothiazole's pharmacological activities serves as a foundation for future research aimed at exploring and developing new drugs based on this versatile scaffold (Sumit, Kumar, & Mishra, 2020).

properties

IUPAC Name

N-[6-bromo-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H15BrN2O2S/c1-19-7-6-17-11-5-4-10(15)8-12(11)20-14(17)16-13(18)9-2-3-9/h4-5,8-9H,2-3,6-7H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DNFGWLCKBVAZBN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCCN1C2=C(C=C(C=C2)Br)SC1=NC(=O)C3CC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H15BrN2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

355.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(Z)-N-(6-bromo-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)cyclopropanecarboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.